2,3-Dicyano-5-phenylpyrazine

• IUPAC Name: 5-phenylpyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C12H6N4/c13-6-10-11(7-14)16-12(8-15-10)9-4-2-1-3-5-9/h1-5,8H
• InChI Key: KSVMJUBGOLBDJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(C(=N2)C#N)C#N
• Molecular Formula: C12H6N4
• DSSTOX Substance ID: DTXSID30200117
• Molecular Weight: 206.20 g/mol
• CAS RN: 52109-66-7

Description

2,3-Dicyano-5-phenylpyrazine is a chemical compound with the molecular formula C12H6N4. It has a molecular weight of 206.21. The IUPAC name for this compound is 5-phenyl-2,3-pyrazinedicarbonitrile.

Molecular Structure Analysis

The molecular structure of 2,3-Dicyano-5-phenylpyrazine consists of a pyrazine ring, which is a six-membered ring with two nitrogen atoms, substituted with two cyano groups and one phenyl group.

Physical And Chemical Properties Analysis

2,3-Dicyano-5-phenylpyrazine has a molecular weight of 206.21. The compound is likely to be solid at room temperature, given its structural similarity to other solid aromatic compounds.

Scientific Research Applications

• Fluorescent Dyes and Electroluminescence : It is used in the synthesis of bis-styryl fluorescent dyes, which are investigated for their electroluminescence properties, making them potentially useful in electronic devices (Jaung, Matsuoka, & Fukunishi, 1998).

• Non-Linear Optical Materials : Derivatives of 2,3-dicyano-5-methylpyrazine with arylaldehydes form fluorescent styryl dyes, which are interesting for their non-linear optical properties and large dipole moments under laser irradiation (Jaung, Matsuoka, & Fukunishi, 1996).

• Photodynamic Therapy for Cancer : The condensation of 2,3-dicyano-5,6-diethoxycarbonylpyrazine with a metal salt produces water-soluble metal complexes of tetra-2,3-(5,6-dicarboxypyrazino)porphyrazine, which have potential applications in photodynamic therapy for cancer (Kudrevich, Galpern, & Lier, 1994).

• Fluorescent Chromophores : 2,5-Diamino-3,6-dicyanopyrazine, derived from 2,3-dicyano-5-phenylpyrazine, is a strong fluorescent chromophore suitable for developing functional dye materials (Shirai et al., 1998).

• Saccharide Labeling : 2-Amino-3-phenylpyrazine, a derivative, acts as a sensitive fluorescence labeling reagent for saccharides, applicable in HPLC and HPCE techniques (Yamamoto, Hamase, & Zaitsu, 2003).

• Antimicrobial Activities : Its derivatives, 2-arylhdrazononitriles, show promising antimicrobial activities against various microorganisms (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

• Photochromic Properties : The combination of 2,3-dicyanopyrazine with spiropyran group results in compounds exhibiting emission and photochromic properties under UV irradiation, suitable for various applications (Lee & Jaung, 2003).

• OLED Emitting Materials : It is utilized in the design and synthesis of organic light-emitting devices (OLEDs) showing efficient electroluminescence (Jang & Jaung, 2012).

• Push-Pull Type Tetrapyrazinoporphyrazines : These compounds, based on 2,3-dicyanopyrazines, exhibit interesting absorption and fluorescence properties for various applications (Lee, Jaung, Jang, & Yi, 2005).

• Herbicidal Activities : Some derivatives exhibit significant herbicidal activities against barnyard grass, providing a basis for agricultural chemical development (Nakamura et al., 1983).

• Antimalarial Drug Candidate : It contributes to the identification of potent compounds against the blood life-cycle stage of the malaria parasite Plasmodium falciparum (Le Manach et al., 2016).

Safety and Hazards

2,3-Dicyano-5-phenylpyrazine may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to handle this compound with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray.